Cas no 55726-42-6 (1-(beta-D-arabinofuranosyl)-4-(dodecanoylamino)pyrimidin-2(1H)-one)
55726-42-6 structure
Product Name:1-(beta-D-arabinofuranosyl)-4-(dodecanoylamino)pyrimidin-2(1H)-one
CAS No:55726-42-6
MF:C21H35N3O6
MW:425.519106149673
CID:944416
PubChem ID:317642
Update Time:2025-04-19
1-(beta-D-arabinofuranosyl)-4-(dodecanoylamino)pyrimidin-2(1H)-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(beta-D-arabinofuranosyl)-4-(dodecanoylamino)pyrimidin-2(1H)-one
- 1-β-D-Arabinofuranosyl-4-lauroylaminopyrimidin-2(1H)-one
- Dodecanamide, N-(1.β.-D-arabinofuranosyl-1,2-dihydro-2-oxo-4-pyrimidinyl)-
- AraCMP
- ara-cytidine 5'-monophosphate
- Aracytidine 5'-monophosphate
- Aracytidine 5'-phosphate
- CAR
- Cytarabine 5'-monophosphate
- Cytarabine monophosphate
- cytarabine monophostate
- CYTOSINE ARABINOSE-5'-PHOSPHATE
- Cytosine arabinoside 5'MP
- Cytosine arabinoside monophosphate
- NSC-250686
- Dodecanamide,2-dihydro-2-oxo-4-pyrimidinyl)-
- 4-(Dodecanoylimino)-1-pentofuranosyl-1,4-dihydropyrimidin-2-ol
- NSC250686
- CHEMBL1978256
- DTXSID10971095
- NCI60_001998
- Cytosine, 1.beta.-D-arabinofuranosyl-N(sup 4)-lauroyl-
- SCHEMBL23433256
- 1-beta-D-Arabinofuranosyl-4-lauroylaminopyrimidin-2(1H)-one
- 55726-42-6
-
- Inchi: 1S/C21H35N3O6/c1-2-3-4-5-6-7-8-9-10-11-17(26)22-16-12-13-24(21(29)23-16)20-19(28)18(27)15(14-25)30-20/h12-13,15,18-20,25,27-28H,2-11,14H2,1H3,(H,22,23,26,29)
- InChI Key: DIQMOLNTZYUDBX-UHFFFAOYSA-N
- SMILES: O1C(CO)C(C(C1N1C(N=C(C=C1)NC(CCCCCCCCCCC)=O)=O)O)O
Computed Properties
- Exact Mass: 425.25300
- Monoisotopic Mass: 425.25258584g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 30
- Rotatable Bond Count: 13
- Complexity: 624
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 132Ų
Experimental Properties
- PSA: 133.91000
- LogP: 1.78720
1-(beta-D-arabinofuranosyl)-4-(dodecanoylamino)pyrimidin-2(1H)-one Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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